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Compound of Interest

Compound Name: RAD16-I

Cat. No.: B13142785 Get Quote

Essential Safety and Handling Guide for RAD16-I
FOR RESEARCH USE ONLY. Not for use in humans.

This document provides crucial safety and logistical information for handling the self-

assembling peptide RAD16-I in a laboratory setting. Researchers, scientists, and drug

development professionals should review this guide thoroughly before working with this

material. While RAD16-I is generally considered biocompatible and biodegradable, adherence

to standard laboratory safety protocols is essential to ensure a safe working environment.[1]

Disclaimer: A specific Safety Data Sheet (SDS) for RAD16-I was not located during the

compilation of this guide. The information presented here is based on general best practices for

handling synthetic peptides and available data on RAD16-I.[2] It is imperative to consult your

institution's Environmental Health and Safety (EH&S) department for any specific handling,

storage, and disposal regulations.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling RAD16-I to prevent accidental contact and

contamination.
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PPE Category Item Specifications

Hand Protection Disposable nitrile gloves

Standard laboratory grade.

Change frequently, especially if

contaminated.

Eye Protection
Safety glasses with side

shields or safety goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory coat
Fully buttoned to protect skin

and clothing.

Respiratory Protection Not generally required

Work in a well-ventilated area.

If there is a risk of

aerosolization of lyophilized

powder, a fume hood should

be used.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of RAD16-I and ensuring

the safety of laboratory personnel.

Receiving and Storage:
Upon receipt, inspect the packaging for any signs of damage.

Lyophilized RAD16-I should be stored in a cool, dry, and dark place. For long-term storage, a

temperature of -20°C is recommended.

Solutions of RAD16-I are less stable and should be prepared fresh. If storage is necessary,

store in sterile, airtight containers at 4°C for short periods. Avoid repeated freeze-thaw

cycles.

Handling Procedures:
Preparation: Before handling, ensure the work area is clean and decontaminated. Prepare all

necessary equipment, such as spatulas, weigh boats, and vials.
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Weighing: When weighing the lyophilized powder, do so in a draft-free environment to

prevent aerosolization.

Solubilization: RAD16-I is a self-assembling peptide.[1][2] Follow the specific protocol for

solubilization, which may involve sterile water or a specific buffer.[2]

General Use: Avoid direct contact with skin and eyes. Do not ingest or inhale. Wash hands

thoroughly after handling.
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Preparation

Handling

Cleanup & Storage

1. Prepare Clean Work Area

2. Gather Equipment

3. Weigh Lyophilized Powder

4. Solubilize in Appropriate Solvent

5. Use in Experiment

6. Decontaminate Work Area

7. Store Remaining Material
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Waste Generation

Waste Collection

Final Disposal

Solid Waste (Gloves, Vials, etc.)

Designated Solid Waste Container

Liquid Waste (Unused Solutions)

Labeled Liquid Waste Container

Arrange for EH&S Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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